Bis(3-cyano-4-methyl-6-phenyl-2-pyridyl) disulfide

• CAS No.: 54364-16-8
• Molecular Formula: C26H18N4S2
• Molecular Weight: 450.6 g/mol
• IUPAC Name: 2-[(3-cyano-4-methyl-6-phenylpyridin-2-yl)disulfanyl]-4-methyl-6-phenylpyridine-3-carbonitrile
• InChI: InChI=1S/C26H18N4S2/c1-17-13-23(19-9-5-3-6-10-19)29-25(21(17)15-27)31-32-26-22(16-28)18(2)14-24(30-26)20-11-7-4-8-12-20/h3-14H,1-2H3
• InChI Key: JZSVLKSFLOGKJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1C#N)SSC2=C(C(=CC(=N2)C3=CC=CC=C3)C)C#N)C4=CC=CC=C4

Description

Bis(3-cyano-4-methyl-6-phenyl-2-pyridyl) disulfide is a useful research compound. Its molecular formula is C26H18N4S2 and its molecular weight is 450.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

An ethanolic solution containing sodium ethoxide was prepared by dissolving 0.74 g of metallic sodium in 70 ml of ethanol. To the solution was added 7.28 g of 3-cyano-4-methyl-6-phenyl-2-pyridinethiol. The mixture was stirred at room temperature for about 20 minutes to give a yellowish homogeneous solution. To this solution was added dropwise with stirring at room temperature 60 ml of ethanol containing 4.09 g of iodine. With addition, colorless crystals began to precipitate and there was obtained a suspension at the time of completion of the addition. After completion of the addition, stirring was continued for about 2 hours at room temperature. The reaction mixture was then filtered and the collected substance was dried to give 7.00 g of brownish crystals. The obtained crystals were recrystallized from benzene. The crystals recrystallized had a melting point of 200°~201° C and were identified by the elemental analyses and IR spectrum as bis(3-cyano-4-methyl-6-phenyl-2-pyridyl) disulfide.